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Compound of Interest

Compound Name: Chmfl-btk-01

Cat. No.: B12432557 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for determining the in vitro potency of

Chmfl-btk-01, a highly selective irreversible inhibitor of Bruton's tyrosine kinase (BTK). The

described methodology utilizes the ADP-Glo™ Kinase Assay, a common and robust platform

for measuring kinase activity.

Introduction
Chmfl-btk-01 is a potent and selective irreversible inhibitor of Bruton's tyrosine kinase (BTK),

with a reported IC50 of 7 nM.[1][2][3] It forms a covalent bond with the Cys481 residue in the

active site of BTK, leading to its inactivation.[3] BTK is a critical component of the B-cell

receptor (BCR) signaling pathway, which is essential for B-cell proliferation, differentiation, and

survival.[4][5][6][7] Dysregulation of the BCR signaling pathway is implicated in various B-cell

malignancies and autoimmune diseases, making BTK an attractive therapeutic target. This

document provides a comprehensive protocol for the in vitro characterization of Chmfl-btk-01's

inhibitory activity against BTK.
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Target Kinase IC50 (nM) Assay Platform Reference

BTK 7 Not specified [1][2][3]

Table 2: Recommended Reagent Concentrations for In Vitro BTK Kinase Assay

Reagent Stock Concentration Final Concentration

Recombinant Human BTK Varies (lot-specific) 1-5 ng/µL

Poly(4:1 Glu, Tyr) Peptide

Substrate
10 mg/mL 0.2 mg/mL

ATP 10 mM 10 µM

Chmfl-btk-01 10 mM in DMSO 0.1 nM - 10 µM

Kinase Assay Buffer (1X) See Table 3 1X

ADP-Glo™ Reagent Provided in kit As per manufacturer

Kinase Detection Reagent Provided in kit As per manufacturer

Table 3: Composition of 5X Kinase Assay Buffer

Component Stock Concentration Final Concentration (in 5X)

Tris-HCl, pH 7.5 1 M 200 mM

MgCl2 1 M 100 mM

MnCl2 1 M 10 mM

DTT 1 M 250 µM

BSA 10 mg/mL 0.5 mg/mL

Experimental Protocols
Protocol 1: Preparation of Reagents
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Chmfl-btk-01 Stock Solution: Prepare a 10 mM stock solution of Chmfl-btk-01 in DMSO.[8]

Store at -20°C.

Kinase Assay Buffer (5X): Prepare a 5X stock of the kinase assay buffer as described in

Table 3. Store at 4°C.

Kinase Assay Buffer (1X): Prepare a 1X working solution by diluting the 5X stock with

nuclease-free water. Prepare this fresh for each experiment.

ATP Solution: Prepare a 10 mM ATP stock solution in nuclease-free water. Store in aliquots

at -20°C.

Substrate Solution: Prepare a 10 mg/mL stock solution of Poly(4:1 Glu, Tyr) peptide in

nuclease-free water. Store in aliquots at -20°C.

Recombinant BTK Enzyme: The concentration of recombinant BTK will be lot-specific. Thaw

on ice immediately before use and dilute to the desired concentration in 1X Kinase Assay

Buffer.

Protocol 2: IC50 Determination for an Irreversible
Inhibitor (Chmfl-btk-01)
This protocol is designed for a 384-well plate format and utilizes the Promega ADP-Glo™

Kinase Assay.

Part A: Pre-incubation of BTK with Chmfl-btk-01

Prepare Serial Dilutions of Chmfl-btk-01:

Perform a serial dilution of the 10 mM Chmfl-btk-01 stock solution in 1X Kinase Assay

Buffer to obtain a range of concentrations (e.g., from 10 µM down to 0.1 nM). The final

DMSO concentration in the assay should not exceed 1%.

Set up the Pre-incubation Plate:

Add 2.5 µL of diluted Chmfl-btk-01 or vehicle (1X Kinase Assay Buffer with the same final

DMSO concentration) to the appropriate wells of a 384-well plate.
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Add 2.5 µL of diluted BTK enzyme (at 2X the final desired concentration) to each well.

The total volume in each well is now 5 µL.

Incubate:

Seal the plate and incubate for a predetermined time (e.g., 60 minutes) at room

temperature. The pre-incubation time is a critical parameter for irreversible inhibitors and

may need to be optimized.

Part B: Kinase Reaction

Prepare Substrate/ATP Mix:

Prepare a 2X Substrate/ATP mix in 1X Kinase Assay Buffer containing Poly(4:1 Glu, Tyr)

peptide at a final concentration of 0.4 mg/mL and ATP at a final concentration of 20 µM.

Initiate the Kinase Reaction:

Add 5 µL of the 2X Substrate/ATP mix to each well of the pre-incubation plate.

The total reaction volume is now 10 µL.

Incubate:

Mix the plate gently and incubate for 60 minutes at 30°C.

Part C: ADP Detection

Add ADP-Glo™ Reagent:

Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the

remaining ATP.

Incubate for 40 minutes at room temperature.[9]

Add Kinase Detection Reagent:
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Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate

a luminescent signal.

Incubate for 30 minutes at room temperature.[9]

Measure Luminescence:

Read the luminescence on a plate reader. The signal is proportional to the amount of ADP

generated and thus, the kinase activity.

Part D: Data Analysis

Calculate Percent Inhibition:

Use the following formula to calculate the percent inhibition for each concentration of

Chmfl-btk-01: % Inhibition = 100 * (1 - (RLU_inhibitor - RLU_background) / (RLU_vehicle

- RLU_background)) where RLU is the Relative Luminescent Units.

Determine IC50:

Plot the percent inhibition against the logarithm of the Chmfl-btk-01 concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Mandatory Visualizations
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Caption: BTK Signaling Pathway and Inhibition by Chmfl-btk-01.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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